Cas no 64185-67-7 (1,8,15-Heptadecatriene-11,13-diyne)

• Product Name: 1,8,15-Heptadecatriene-11,13-diyne
• CAS No: 64185-67-7
• MF: C₁₇H₂₂
• MW: 226.356585025787
• CID: 525522
• PubChem ID: 149752
• Update Time: 2025-04-19

1,8,15-Heptadecatriene-11,13-diyne Chemical and Physical Properties

Names and Identifiers

• 1,8,15-Heptadecatriene-11,13-diyne
• heptadeca-1,8,15-trien-11,13-diyne
• Heptadeca-1,8,15-triene-11,13-diyne
• 64185-67-7
• DTXSID40982715
• 1,8,15-Heptadecartriene-11,13-diyne

• Inchi： 1S/C17H22/c1-3-5-7-9-11-13-15-17-16-14-12-10-8-6-4-2/h3-4,6,15,17H,1,5,7,9,11,13,16H2,2H3
• InChI Key： OJWVHJFAQCYGMT-UHFFFAOYSA-N
• SMILES： C(CCC=C)CCC=CCC#CC#CC=CC

Computed Properties

• Exact Mass: 226.17226
• Monoisotopic Mass: 226.172
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.877
• Boiling Point: 349.7°C at 760 mmHg
• Flash Point: 160.6°C
• Refractive Index: 1.505
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Enynes